Cas no 2172428-62-3 (2-{8-azabicyclo3.2.1octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol)

• Product Name: 2-{8-azabicyclo3.2.1octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol
• CAS No: 2172428-62-3
• MF: C₁₆H₃₃NO₂Si
• MW: 299.524225950241
• CID: 6149789
• PubChem ID: 165528002
• Update Time: 2025-08-05

2-{8-azabicyclo3.2.1octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{8-azabicyclo3.2.1octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol
• 2172428-62-3
• 2-{8-azabicyclo[3.2.1]octan-3-yl}-3-[(tert-butyldimethylsilyl)oxy]propan-1-ol
• EN300-1459242

• Inchi： 1S/C16H33NO2Si/c1-16(2,3)20(4,5)19-11-13(10-18)12-8-14-6-7-15(9-12)17-14/h12-15,17-18H,6-11H2,1-5H3
• InChI Key： IHHDTGYAAREVLV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(CO)C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 299.228055830g/mol
• Monoisotopic Mass: 299.228055830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-{8-azabicyclo3.2.1octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol

Compound CAS No 2172428-62-3: 2-{8-Azabicyclo[3.2.1]octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol

The compound with CAS number 2172428-62-3, known as 2-{8-Azabicyclo[3.2.1]octan-3-yl}-3-(tert-butyldimethylsilyl)oxypropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biological sciences. This compound is notable for its complex structure, which includes a bicyclic system and a silyl protecting group, making it a valuable tool in drug discovery and chemical synthesis.

The molecular structure of this compound is characterized by an 8-Azabicyclo[3.2.1]octane moiety, which is a nitrogen-containing bicyclic framework. This bicyclic system is known for its rigidity and stability, which are advantageous in drug design as they can enhance the molecule's bioavailability and target specificity. The presence of the tert-butyldimethylsilyl (TBS) group at the 3-position of the propanol chain serves as a protective group, which is commonly used in organic synthesis to prevent unwanted side reactions during the synthesis process.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines, suggesting its potential role in oncology drug development. Additionally, its unique structural features make it a candidate for exploring new avenues in neuroprotective agents, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, HWE reaction, and silylation. The use of the TBS group allows for precise control over the reactivity of the hydroxyl group during intermediate steps, ensuring high yields and purity of the final product.

The application of this compound extends beyond drug discovery; it also finds utility in material science as a precursor for constructing advanced materials with tailored properties. For example, its rigid bicyclic framework can be incorporated into polymer systems to enhance mechanical strength and thermal stability.

In conclusion, CAS No 2172428-62-3 represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial development.